Cas no 8023-70-9 ((2-Bromobenzyl)diisopropylamine)

• Product name: (2-Bromobenzyl)diisopropylamine
• CAS No: 8023-70-9
• MF: C₁₃H₂₀BrN
• MW: 270.208602905273
• CID: 726512
• PubChem ID: 162941839

(2-Bromobenzyl)diisopropylamine Chemical and Physical Properties

Names and Identifiers

• Lycopodium (powder)
• LYCOPODIUM
• (2-Bromobenzyl)diisopropylamine
• (2-Bromobenzyl)-diisopropylamine
• AB25686
• N-(2-BROMOBENZYL)-DIISOPROPYLAMINE
• N-[(2-bromophenyl)methyl]-N-propan-2-ylpropan-2-amine
• N-[(2-Bromophenyl)methyl]-N-(propan-2-yl)propan-2-amine
• 8023-70-9
• (3'R,17R,21S,22R,23S,26R,28R,29S,31S)-26,35-dihydroxy-17-[2-[4-hydroxy-3-(2-hydroxyethoxy)phenyl]ethyl]-36-methoxy-3'-(1H-pyrrolo[3,2-b]pyrrol-4-ylmethyl)spiro[16-oxa-3-azaheptacyclo[19.11.6.02,10.04,9.022,31.023,28.033,38]octatriaconta-1(32),2(10),4,6,8,33,35,37-octaen-12-yne-29,1'-cyclopentane]-15,19-dione

• Inchi： 1S/C13H20BrN/c1-10(2)15(11(3)4)9-12-7-5-6-8-13(12)14/h5-8,10-11H,9H2,1-4H3
• InChI Key： AZAMKADQINXEGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 945.45643060g/mol
• Monoisotopic Mass: 945.45643060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 3.2

Experimental Properties

• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. The dust can form an explosive combination with air.

(2-Bromobenzyl)diisopropylamine Security Information

• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 16
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• PackingGroup：II
• HazardClass：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines